Cas no 2311-82-2 (2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester)

2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester structure
2311-82-2 structure
Product name:2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester
CAS No:2311-82-2
MF:C12H12N2O3
MW:232.23528
CID:278954
PubChem ID:252209

2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester
    • ethyl 4-methyl-3-oxoquinoxaline-2-carboxylate
    • 3,4-Dihydro-
    • 3-Oxo-4-methyl-3,4-dihydro-chinoxalin-carbonsaeure-(2)
    • 3-Oxo-4-methyl-3,4-dihydro-chinoxalin-carbonsaeure-(2)-ethylester
    • 4-methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid ethyl ester
    • AB-323
    • AC1L5LH5
    • AC1Q69AK
    • AR-1I9274
    • ethyl 1,2-dihydro-1-methyl-2-oxoquinoxaline-3-carboxylate
    • ethyl 1-methyl-2-oxo-1,2-dihydroquinoxaline-3-carboxylate
    • ethyl 4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylate
    • NSC73565
    • SCHEMBL2783058
    • CCG-130319
    • 2311-82-2
    • NSC-73565
    • AKOS021627084
    • HMS3439G14
    • ethyl 4-methyl-3-oxo-3,4-dihydro-2-quinoxalinecarboxylate
    • AB-323/13887487
    • DTXSID30291161
    • HNJKLKWVHVLVMS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H12N2O3/c1-3-17-12(16)10-11(15)14(2)9-7-5-4-6-8(9)13-10/h4-7H,3H2,1-2H3
    • InChI Key: HNJKLKWVHVLVMS-UHFFFAOYSA-N
    • SMILES: CCOC(C1=NC2=CC=CC=C2N(C)C1=O)=O

Computed Properties

  • Exact Mass: 232.08486
  • Monoisotopic Mass: 232.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59Ų
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.26
  • Boiling Point: 363°Cat760mmHg
  • Flash Point: 173.3°C
  • Refractive Index: 1.596
  • PSA: 58.97
  • LogP: 1.11020

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